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Compound of Interest

Compound Name: JP83

Cat. No.: B560362 Get Quote

The designation "JP83" presents a notable challenge in scientific and technical literature,

appearing across disparate fields and referring to distinct entities, from a potent chemical

inhibitor to a bacterial strain and a high-performance audio amplifier. This guide addresses the

available information regarding the safety and toxicity of "JP83" in a biomedical context, while

acknowledging the significant ambiguity of the term. For researchers, scientists, and drug

development professionals, it is crucial to first identify the specific "JP83" of interest to access

relevant data.

JP83 as a Chemical Compound: An FAAH Inhibitor
In the realm of medicinal chemistry, JP83 is identified as an N-(6-phenyl)hexylcarbamate

analogue, a potent inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1] FAAH is an enzyme that

degrades fatty acid amides, a class of endogenous signaling lipids that includes the

endocannabinoid anandamide. By inhibiting FAAH, compounds like JP83 can modulate the

endocannabinoid system, which plays a role in pain, inflammation, and mood.

One study mentions the development of JP83 as a hybrid of two other compounds, OL-135

and URB597, where the cyclohexyl group was replaced with a phenhexyl group.[2] Another

publication notes that JP83 is a potent compound representative of a biphenyl series of

inhibitors with an IC50 of 14 nM.[1] A patent application also lists JP83 among a series of

FAAH inhibitors for the potential treatment of abdominal, visceral, and pelvic pain.

Despite these mentions, a comprehensive public safety and toxicity profile for JP83 as a

chemical entity is not readily available in the public domain. Key toxicological data points such
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as LD50 (median lethal dose) and NOAEL (No-Observed-Adverse-Effect Level) are not

published. Furthermore, detailed experimental protocols for any safety studies that may have

been conducted, including information on animal models, dosage, and administration routes,

are absent from the available literature.

JP83 as a Bacterial Strain: Staphylococcus aureus
In the field of microbiology, "JP83" refers to a specific strain of Staphylococcus aureus.[3][4]

This strain has been used in research to study the SOS response, a global response to DNA

damage in bacteria, and its role in the horizontal transfer of virulence factors.[3][4] Specifically,

strain JP83 is a derivative of S. aureus RN27 that encodes a noncleavable form of the LexA

protein [LexA(G94E)], which is a key repressor of the SOS response.[3][4] Studies involving

this strain have investigated its response to β-lactam antibiotics like ampicillin.[3][4]

The safety and toxicity information for this bacterial strain would be relevant in the context of its

handling in a laboratory setting (i.e., biosafety level) and its pathogenic potential. However,

specific toxicity studies on the JP83 strain itself, outside of its use as a research tool, are not

detailed in the provided search results.

The Challenge of Data Scarcity and the Path
Forward
The significant lack of a consolidated and publicly accessible safety and toxicity profile for a

chemical compound designated "JP83" poses a considerable hurdle for researchers and drug

development professionals. The ambiguity of the term, with its concurrent use in microbiology

and commercial electronics, further complicates data retrieval.

For those interested in the therapeutic potential of the FAAH inhibitor JP83, the next steps

would involve:

Direct Inquiry: Contacting the research groups or companies that have published on or

patented this compound to request any available non-confidential safety data.

Literature Monitoring: Setting up alerts for new publications or patents that may disclose

toxicological information on JP83.
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Analog-Based Assessment: In the absence of direct data, a preliminary risk assessment

could be conducted by examining the safety profiles of structurally similar FAAH inhibitors.

Due to the lack of specific data, it is not possible to provide the requested tables of quantitative

data, detailed experimental protocols, or diagrams of signaling pathways related to the safety

and toxicity of a chemical compound named JP83 at this time. Researchers are urged to

exercise caution and verify the identity of "JP83" in their sources to ensure they are accessing

relevant and accurate information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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